Cas no 6574-17-0 (Benzenamine, N-methyl-2,6-dinitro-4-(trifluoromethyl)-)

• Product Name: Benzenamine, N-methyl-2,6-dinitro-4-(trifluoromethyl)-
• CAS No: 6574-17-0
• MF: C₈H₆F₃N₃O₄
• MW: 265.146152019501
• CID: 397345
• PubChem ID: 5072295
• Update Time: 2025-04-19

Benzenamine, N-methyl-2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-2,6-dinitro-4-(trifluoromethyl)-
• N-methyl-2,6-dinitro-4-(trifluoromethyl)aniline
• Z55322828
• 6574-17-0
• T6253269
• SCHEMBL9952302
• AKOS008023427
• (2,6-dinitro-4-trifluoromethyl-phenyl)-methyl-amine
• DTXSID70408034

• Inchi： 1S/C8H6F3N3O4/c1-12-7-5(13(15)16)2-4(8(9,10)11)3-6(7)14(17)18/h2-3,12H,1H3
• InChI Key： VGCRRKJNGVBLOY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])NC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 265.03108
• Monoisotopic Mass: 265.03104017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.31